(1-(3-Chloropyrazin-2-yl)piperidin-3-yl)methanamine
Overview
Description
“(1-(3-Chloropyrazin-2-yl)piperidin-3-yl)methanamine” is an organic compound . It’s a derivative of pyrazine, which is a heterocyclic aromatic organic compound . This compound can be used as a pharmaceutical intermediate .
Molecular Structure Analysis
The InChI code for “(1-(3-Chloropyrazin-2-yl)piperidin-3-yl)methanamine” is 1S/C5H6ClN3.2ClH/c6-5-4(3-7)8-1-2-9-5;;/h1-2H,3,7H2;2*1H . This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
Genotoxicity and Pharmacodynamics
A study conducted by Kalgutkar et al. (2007) explored the genotoxicity potential of a related compound, demonstrating its metabolism-dependent genotoxic effects. This compound exhibited dose-dependent inhibition of food intake and reduction in body weight in rats, highlighting its therapeutic potential for obesity treatment. The genotoxic effects were attenuated upon coincubation with protective agents, suggesting a pathway for mitigating adverse effects in therapeutic applications (Kalgutkar et al., 2007).
Antitumor and Antimicrobial Properties
Li et al. (2013) synthesized and evaluated aminopyridyl/pyrazinyl-substituted compounds for their antitumor activities. One compound, identified as a potent c-Met/ALK dual inhibitor, demonstrated significant tumor growth inhibition in vivo, indicating potential applications in cancer therapy (Li et al., 2013). Additionally, Okasha et al. (2022) synthesized a compound with antimicrobial activities, further emphasizing the versatility of these molecules in addressing different therapeutic needs (Okasha et al., 2022).
Antidepressant-like Activity
Sniecikowska et al. (2019) designed derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as "biased agonists" of serotonin 5-HT1A receptors. These compounds were identified as potential antidepressant drug candidates due to their ERK1/2 phosphorylation-preferring properties and robust antidepressant-like activity in vivo (Sniecikowska et al., 2019).
Neuropharmacological Research
Wallach et al. (2014) highlighted the importance of psychoactive arylcyclohexylamines, including PCP and ketamine analogs, as structural templates for neuropharmacological research. Their study underscores the emerging need to monitor and characterize new psychoactive substances for harm reduction purposes (Wallach et al., 2014).
properties
IUPAC Name |
[1-(3-chloropyrazin-2-yl)piperidin-3-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15ClN4/c11-9-10(14-4-3-13-9)15-5-1-2-8(6-12)7-15/h3-4,8H,1-2,5-7,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNUSDFHDQYPSMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CN=C2Cl)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(3-Chloropyrazin-2-yl)piperidin-3-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6-Amino-6-azaspiro[3.4]octan-8-yl)methanol](/img/structure/B1493193.png)
![2-Amino-1-(8-(methoxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one](/img/structure/B1493195.png)
![1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one](/img/structure/B1493202.png)
![2-amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one](/img/structure/B1493204.png)
![3-chloro-1-(octahydrobenzo[e][1,4]oxazepin-1(5H)-yl)propan-1-one](/img/structure/B1493208.png)
